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Compound of Interest

Compound Name:
N,N'-bis-(acid-PEG3)-

Benzothiazole Cy5

Cat. No.: B1193361 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of N,N'-bis-(acid-PEG3)-Benzothiazole Cy5, a fluorescent dye and bifunctional

linker increasingly utilized in advanced life sciences and drug development research. This

document is intended for researchers, scientists, and drug development professionals, offering

detailed information on the molecule's core properties, experimental protocols for its

application, and visualizations of relevant workflows.

Core Chemical and Physical Properties
N,N'-bis-(acid-PEG3)-Benzothiazole Cy5 is a specialized derivative of the cyanine 5 (Cy5)

fluorophore. Its structure incorporates two polyethylene glycol (PEG3) chains, each terminating

in a carboxylic acid group, attached to a central benzothiazole-modified Cy5 core. This design

imparts several advantageous characteristics, including improved aqueous solubility and the

ability to act as a bifunctional crosslinker.

Quantitative Data Summary
The key quantitative properties of N,N'-bis-(acid-PEG3)-Benzothiazole Cy5 are summarized

in the table below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₃₇H₄₇ClN₂O₁₀S₂ [1]

Molecular Weight 779.4 g/mol [1]

CAS Number 2107273-82-3 [1][2]

Excitation Maximum (λex) 649 nm [1]

Emission Maximum (λem) 667 nm [1]

Extinction Coefficient 170,000 cm⁻¹M⁻¹ [1]

Fluorescence Quantum Yield

(ΦF)

~0.3 (for Cy5 in aqueous

solution)
[3]

Purity ≥98% [2]

Solubility Water, DMSO, DMF, DCM [1]

Note on Quantum Yield: The specific quantum yield for N,N'-bis-(acid-PEG3)-Benzothiazole
Cy5 is not readily available in public literature. The provided value is for the parent Cy5

fluorophore in an aqueous environment and should be considered an approximation. The

actual value may be influenced by the benzothiazole modification and PEGylation.

Synthesis
A detailed, step-by-step synthesis protocol for N,N'-bis-(acid-PEG3)-Benzothiazole Cy5 is not

publicly available. However, the general synthesis of asymmetric pentamethine cyanine dyes

with functional groups typically involves a multi-step process.

A generalized synthetic approach for similar bifunctional cyanine dyes is outlined below:

General Synthesis of Bifunctional Cyanine Dyes

Indolenine Precursor
Synthesis Quaternization Condensation with

Malondialdehyde Derivative
Second Condensation with
Functionalized Indolenine

Purification
(e.g., Chromatography)
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Click to download full resolution via product page

A generalized workflow for the synthesis of cyanine dyes.

Experimental Protocols
The bifunctional nature of N,N'-bis-(acid-PEG3)-Benzothiazole Cy5, with its terminal

carboxylic acid groups, makes it particularly suitable for conjugation to primary amines on

biomolecules such as proteins, peptides, and amine-modified oligonucleotides. This reaction is

typically facilitated by the use of carbodiimide crosslinkers, such as EDC (1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide), in the presence of N-hydroxysuccinimide (NHS) or its

sulfo-analogue to enhance efficiency and stability of the reactive intermediate.

Protocol for Protein Labeling
This protocol provides a general guideline for the covalent labeling of a protein with N,N'-bis-
(acid-PEG3)-Benzothiazole Cy5. Optimization may be required for specific proteins and

applications.

Materials:

Protein of interest in an amine-free buffer (e.g., PBS, pH 7.4)

N,N'-bis-(acid-PEG3)-Benzothiazole Cy5

EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

Sulfo-NHS (N-hydroxysulfosuccinimide)

Anhydrous DMSO or DMF

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Purification column (e.g., desalting column)

Procedure:

Protein Preparation:
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Ensure the protein is in an amine-free buffer (e.g., PBS). Buffers containing primary

amines like Tris or glycine will compete with the labeling reaction.[4][5]

The protein concentration should ideally be between 2-10 mg/mL.[6]

Dye and Activator Preparation:

Immediately before use, prepare a stock solution of N,N'-bis-(acid-PEG3)-Benzothiazole
Cy5 in anhydrous DMSO or DMF.

Prepare fresh stock solutions of EDC and Sulfo-NHS in an appropriate buffer (e.g., water

or PBS).

Labeling Reaction:

In a microcentrifuge tube, combine the protein solution with a molar excess of the

dissolved N,N'-bis-(acid-PEG3)-Benzothiazole Cy5. The optimal molar ratio of dye to

protein should be determined empirically, but a starting point of 10-20 fold molar excess of

the dye is recommended.

Add a molar excess of EDC and Sulfo-NHS to the reaction mixture. A common starting

point is a 2-5 fold molar excess of EDC/Sulfo-NHS over the dye.

Incubate the reaction for 1-2 hours at room temperature, protected from light.

Quenching:

Stop the reaction by adding a quenching buffer to a final concentration of 50-100 mM to

consume any unreacted dye.[7]

Incubate for 15-30 minutes at room temperature.

Purification:

Remove the unreacted dye and byproducts by passing the reaction mixture through a

desalting column or via dialysis against an appropriate buffer.[7]

Characterization:
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Determine the degree of labeling (DOL) by measuring the absorbance of the labeled

protein at 280 nm (for the protein) and ~649 nm (for the Cy5 dye).

Protein Labeling Workflow

Protein Preparation
(Amine-free buffer)

Labeling Reaction
(Molar excess of dye and activators)

Dye and Activator
(EDC/Sulfo-NHS) Preparation

Quenching
(e.g., Tris buffer)

Purification
(Desalting column/Dialysis)

Characterization
(Degree of Labeling)

Click to download full resolution via product page

A workflow for labeling proteins with N,N'-bis-(acid-PEG3)-Benzothiazole Cy5.

Applications in Research and Drug Development
The unique properties of N,N'-bis-(acid-PEG3)-Benzothiazole Cy5 make it a versatile tool in

various research and drug development applications.

Fluorescence Imaging
As a Cy5 derivative, this molecule is well-suited for a range of fluorescence-based imaging

techniques, including:
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Immunofluorescence (IF): Labeled antibodies can be used to visualize the localization of

specific proteins in cells and tissues.

Flow Cytometry: Cells labeled with antibodies conjugated to this dye can be identified and

quantified.

In Vivo Imaging: The near-infrared emission of Cy5 allows for deeper tissue penetration,

making it suitable for small animal imaging studies.

PROTAC Development
A significant application of N,N'-bis-(acid-PEG3)-Benzothiazole Cy5 is in the development of

Proteolysis Targeting Chimeras (PROTACs). PROTACs are heterobifunctional molecules that

simultaneously bind to a target protein and an E3 ubiquitin ligase, leading to the ubiquitination

and subsequent degradation of the target protein by the proteasome.

In this context, N,N'-bis-(acid-PEG3)-Benzothiazole Cy5 can serve as a fluorescent linker.

One carboxylic acid group can be conjugated to a ligand for the target protein, while the other

can be attached to a ligand for an E3 ligase. The embedded Cy5 fluorophore allows for the

tracking and quantification of the PROTAC molecule.

Principle of PROTAC Action with a Fluorescent Linker

Target Protein
Ligand

N,N'-bis-(acid-PEG3)
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(Fluorescent Linker)
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The role of a bifunctional fluorescent linker in PROTAC-mediated protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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